Cas no 632290-57-4 (2-(3-bromophenoxy)-N-phenylpropanamide)

• Product Name: 2-(3-bromophenoxy)-N-phenylpropanamide
• CAS No: 632290-57-4
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 5554405
• Update Time: 2025-05-23

2-(3-bromophenoxy)-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenoxy)-N-phenylpropanamide
• Propanamide, 2-(3-bromophenoxy)-N-phenyl-

• Inchi： 1S/C15H14BrNO2/c1-11(19-14-9-5-6-12(16)10-14)15(18)17-13-7-3-2-4-8-13/h2-11H,1H3,(H,17,18)
• InChI Key： SOXLMZGSSHBDCB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(OC1=CC=CC(Br)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(3-bromophenoxy)-N-phenylpropanamide

Introduction to 2-(3-bromophenoxy)-N-phenylpropanamide (CAS No. 632290-57-4) and Its Emerging Applications in Chemical Biology

The compound 2-(3-bromophenoxy)-N-phenylpropanamide (CAS No. 632290-57-4) represents a significant advancement in the realm of chemical biology, where its unique structural and functional properties have garnered considerable attention from researchers worldwide. This molecule, characterized by a bromophenoxyl group and a phenyl-substituted propanamide backbone, exhibits a high degree of versatility that positions it as a valuable scaffold for the development of novel therapeutic agents. The strategic placement of the bromine atom on the phenyl ring enhances its reactivity, making it an attractive candidate for further derivatization and functionalization in drug discovery programs.

Recent studies have highlighted the compound's potential in modulating biological pathways associated with inflammation and neurodegeneration. Specifically, researchers have observed that derivatives of 2-(3-bromophenoxy)-N-phenylpropanamide can interact with specific enzymes and receptors, leading to the inhibition of pro-inflammatory cytokines. This mechanism has been particularly promising in preclinical models of chronic inflammatory diseases, where the compound demonstrates a favorable pharmacokinetic profile and minimal off-target effects. The ability to fine-tune its pharmacological properties through structural modifications has made this scaffold a focal point for medicinal chemists seeking to develop next-generation anti-inflammatory therapies.

In addition to its anti-inflammatory potential, 2-(3-bromophenoxy)-N-phenylpropanamide has shown promise in the field of neurobiology. Emerging evidence suggests that this compound can modulate synaptic plasticity and protect against neurotoxic insults, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The bromophenoxyl moiety plays a critical role in these interactions by serving as a key pharmacophore that binds to target proteins involved in neuronal survival and function. By leveraging computational modeling and high-throughput screening techniques, scientists have identified novel analogs of this compound that exhibit enhanced potency and selectivity, further validating its therapeutic relevance.

The synthesis of 2-(3-bromophenoxy)-N-phenylpropanamide (CAS No. 632290-57-4) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the bromination of 3-hydroxyphenylacetonitrile followed by nucleophilic substitution with an amide-forming agent. Advanced catalytic methods have been employed to optimize these reactions, minimizing side products and improving overall efficiency. The resulting product is characterized by spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, ensuring its structural integrity before further biological evaluation.

The pharmacological evaluation of 2-(3-bromophenoxy)-N-phenylpropanamide has been conducted using both in vitro and in vivo models. In cell-based assays, the compound demonstrates significant inhibitory activity against various inflammatory mediators, including nitric oxide (NO) and prostaglandin E2 (PGE2). Animal studies have further corroborated these findings, showing that administration of this compound reduces inflammation in models of acute and chronic arthritis without causing notable toxicity. These results underscore its potential as a lead compound for the development of new anti-inflammatory drugs.

From a computational chemistry perspective, the molecular interactions between 2-(3-bromophenoxy)-N-phenylpropanamide and biological targets have been extensively studied using molecular docking simulations. These simulations have provided insights into the binding modes of the compound at various receptors, helping to rationalize its pharmacological effects. Furthermore, machine learning algorithms have been applied to predict new derivatives with enhanced therapeutic properties based on existing data sets. This interdisciplinary approach has accelerated the discovery process by enabling researchers to design compounds with optimized binding affinities and reduced side effects.

The future prospects for 2-(3-bromophenoxy)-N-phenylpropanamide (CAS No. 632290-57-4) are vast, particularly as new synthetic methodologies continue to emerge. Advances in green chemistry principles have allowed for more sustainable production processes, reducing waste generation and energy consumption during synthesis. Additionally, collaborations between academia and industry are fostering innovation by combining experimental expertise with computational tools to accelerate drug development pipelines. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.